Cas no 1226430-05-2 (methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate
• CAS No: 1226430-05-2
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5394828
• Update Time: 2025-05-20

methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methyl-2-quinolinecarboxylate
• methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

• Inchi： 1S/C19H17ClN2O3/c1-11-5-4-6-13-14(10-16(19(23)25-3)22-18(11)13)21-15-9-12(20)7-8-17(15)24-2/h4-10H,1-3H3,(H,21,22)
• InChI Key： PATNXVBPPGVGDE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C(NC2=CC(Cl)=CC=C2OC)=CC=1C(OC)=O

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.2±45.0 °C(Predicted)
• pka: 4.25±0.50(Predicted)

Additional information on methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

Methyl 4-[(5-Chloro-2-Methoxyphenyl)Amino]-8-Methylquinoline-2-Carboxylate: A Comprehensive Overview

Methyl 4-[(5-Chloro-2-Methoxyphenyl)Amino]-8-Methylquinoline-2-Carboxylate (CAS No. 1226430-05-2) is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The molecule consists of a quinoline ring system substituted with a methyl group at position 8, a carboxylate ester group at position 2, and an amino group at position 4, which is further substituted with a 5-chloro-2-methoxyphenyl moiety. These structural features contribute to its versatility in chemical reactions and its potential as a building block in drug discovery and material science.

The synthesis of methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate involves multi-step organic synthesis techniques, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and esterification. The presence of electron-withdrawing groups such as chlorine and methoxy substituents on the phenyl ring enhances the reactivity of the amino group, making it a valuable intermediate in the construction of bioactive molecules. Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly as scaffolds for anti-inflammatory, anticancer, and antimicrobial agents.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored the use of quinoline-based compounds in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The extended conjugation system in the quinoline ring allows for efficient charge transport and light emission, making it an attractive candidate for next-generation electronic devices. Furthermore, the substitution pattern of this compound can be tailored to optimize its electronic properties, enabling customization for specific applications.

In terms of biological activity, methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate has shown moderate inhibitory effects on several enzyme targets, including tyrosine kinase and histone deacetylase (HDAC). These findings suggest its potential as a lead compound in drug discovery programs targeting cancer and inflammatory diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to their target proteins, facilitating rational drug design.

The environmental impact of this compound is another critical aspect that has gained attention in recent years. Studies have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that the compound exhibits low acute toxicity to aquatic organisms, but further research is required to assess its long-term ecological effects. As regulatory standards for chemical safety continue to evolve, understanding the environmental fate of such compounds becomes increasingly important.

In conclusion, methyl 4-[(5-chloro-2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate (CAS No. 1226430-05-2) represents a versatile and multifunctional compound with applications spanning from pharmaceuticals to materials science. Its unique structural features and reactivity make it a valuable tool for researchers across diverse disciplines. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.